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Compound of Interest

Compound Name:
1,3-Dichloro-2,2-

dimethoxypropane

CAS No.: 6626-57-9

Cat. No.: B1295575

Get Quote

Executive Summary
Immediate Action Required: Treat 1,3-Dichloro-2,2-dimethoxypropane (DCDMP) as a

masked lachrymator. While the compound itself is a stable ketal under neutral conditions, it

hydrolyzes rapidly in the presence of acid to form 1,3-dichloroacetone, a severe tear gas agent

and blistering agent.

Disposal Classification: Halogenated Organic Solvent (Potential High Hazard). Primary Risk:

Acid-catalyzed hydrolysis in mixed waste streams. Core Directive:NEVER dispose of this

chemical in acidic waste containers. Maintain a neutral-to-basic pH at all times.

Part 1: Chemical Profile & Risk Assessment
To handle DCDMP safely, you must understand why it is dangerous. It is not merely a generic

"halogenated solvent."

The "Hidden" Hazard: Acid Sensitivity
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DCDMP is the dimethyl ketal of 1,3-dichloroacetone. Ketals are protecting groups for ketones,

stable in base but labile in acid.

In the Bottle: DCDMP is a relatively stable, combustible liquid.

In the Waste Drum: If DCDMP is poured into a waste container containing acidic byproducts

(e.g., HCl, H₂SO₄, acetic acid), it undergoes hydrolysis.

The Reaction:

[1]

The Consequence: 1,3-Dichloroacetone is fatal if inhaled in high concentrations and is a potent

lachrymator. A waste drum generating this gas can clear a laboratory floor and requires HazMat

intervention.

Physical & Regulatory Properties[1][2][3][4][5][6]
Property Value / Status Note

CAS Number 6626-57-9

Distinct from 2,2-

dimethoxypropane (DMP).[1]

[2]

Physical State Liquid / Low-Melting Solid
MP: ~81°C (pure), often liquid

in solution.[1]

Boiling Point ~194°C (Predicted)
Significantly higher than DMP

(83°C).[1]

Flash Point Treat as Flammable

Exact FP not experimentally

established; analogs are

flammable.[1]

Solubility Organic Solvents Hydrolyzes in aqueous acid.[1]

RCRA Waste Codes D001 (Ignitable), Halogenated
Not explicitly U/P listed;

characterize by properties.[1]

Part 2: Pre-Disposal Stabilization Protocol
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Objective: Prevent the formation of 1,3-dichloroacetone by ensuring the waste matrix remains

basic.

Reagents Required[1][7]
Saturated Sodium Bicarbonate (

) solution OR 1M Sodium Hydroxide (

).

pH strips (Range 0-14).

Dedicated waste container (HDPE or Glass).

The "Alkaline Buffer" Method
Before adding DCDMP to any waste stream, you must create a "safety buffer."

Prepare the Container: Add 50-100 mL of Saturated

or 1M

to the empty waste bottle.

Verify pH: Ensure the heel of the solvent in the bottle is pH > 9.

Transfer: Pour the DCDMP waste into this pre-basified container.

Test Again: Briefly dip a pH strip to confirm the mixture remains basic.

Why? If your waste contains residual acid from a reaction, it could overwhelm the buffer.

Seal: Use a vented cap if available to prevent pressure buildup from methanol generation (a

byproduct of hydrolysis if moisture is present).

Part 3: Step-by-Step Disposal Workflow
This decision tree ensures you select the correct waste stream and prevent accidental gas

generation.
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START: 1,3-Dichloro-2,2-dimethoxypropane Waste

STEP 1: Check pH of Waste Solution

Is the solution Acidic (pH < 7)?

ACTION: Neutralize immediately
Add Sat. NaHCO3 until pH > 8

Yes

STEP 2: Segregation
Do NOT mix with general acidic waste

No

pH Stabilized

STEP 3: Container Selection
Amber Glass or HDPE

(Must be compatible with Halogenated Solvents)

STEP 4: Labeling
'Halogenated Waste - Basic pH'

'Contains: 1,3-Dichloro-2,2-dimethoxypropane'

Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and disposal of DCDMP.
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Detailed Protocol
Segregation (Critical):

Never pour DCDMP into a "General Organic Waste" drum unless you are 100% certain

that drum contains no acidic species (e.g., TFA, HCl, Acetic Acid).

Best Practice: Use a separate, smaller satellite accumulation container for this specific

waste stream.

Container Selection:

Material: Amber Glass (preferred) or High-Density Polyethylene (HDPE).

Lid: Use a vented cap if the waste contains water/methanol to prevent pressure buildup.

Labeling:

Standard Label: "Hazardous Waste - Flammable, Toxic."

Specific Warning: Write clearly: "DO NOT ADD ACID - LACHRYMATOR RISK."

Constituents: List "1,3-Dichloro-2,2-dimethoxypropane" and "Methanol" (if used as

solvent).

Final Handoff:

Notify your EHS (Environmental Health & Safety) officer that this waste stream requires

incineration as halogenated waste and note the specific chemical hazards.

Part 4: Emergency Contingencies
Spill Response
If DCDMP is spilled, do not simply wipe it up with paper towels, as they may be acidic or

become acidic later.

Evacuate: If the spill is large (>100 mL) or if you smell a sharp, biting odor (indicating

hydrolysis has already started), evacuate the lab immediately.
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PPE: Wear double nitrile gloves, safety goggles, and a lab coat. Use a respirator with

organic vapor cartridges if ventilation is poor.

Neutralizing Absorbent:

Cover the spill with solid sodium bicarbonate (baking soda) or calcium carbonate. This

neutralizes any potential acid contact.

Cover the powder with an inert absorbent (vermiculite or sand).

Cleanup: Scoop the mixture into a jar, label it "Spill Debris - Halogenated/Basic," and dispose

of it as hazardous waste.

Exposure First Aid[1]
Inhalation: Remove victim to fresh air immediately.[3][4][5] If breathing is difficult, oxygen

should be administered by trained personnel. Seek immediate medical attention—delayed

pulmonary edema is a risk with chloroacetone derivatives.

Skin/Eye Contact: Flush with copious amounts of water for 15 minutes.[3] The hydrolysis

product is a vesicant (blistering agent).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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